Cas no 1803684-68-5 (Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1803684-68-5
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4815097
• Update Time: 2025-07-23

Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO3/c1-19-7(18)3-5-8(20-10(14,15)16)4(9(12)13)2-6(11)17-5/h2,9H,3H2,1H3
• InChI Key： CMLMUNDQBYEBPN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OC)C=1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803684-68-5)

The compound Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803684-68-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple fluorine substituents, enhances its reactivity and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethoxy groups contributes to its distinct chemical properties, such as increased lipophilicity and metabolic stability, which are highly sought after in modern drug discovery.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate has surged due to their pivotal role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The compound's CAS No. 1803684-68-5 is frequently searched in scientific databases, reflecting its growing relevance in both academic and industrial settings.

From an environmental perspective, the trifluoromethoxy moiety in this compound has been studied for its impact on biodegradation pathways, a topic of high interest in green chemistry initiatives. As sustainability becomes a priority, understanding the ecological footprint of fluorinated intermediates like Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate is critical for regulatory compliance and eco-friendly manufacturing practices.

The synthesis of Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions, including halogenation and esterification, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for downstream applications. Its CAS No. 1803684-68-5 serves as a universal identifier in chemical inventories, facilitating seamless procurement and collaboration across research institutions.

In the context of AI-driven drug discovery, computational models increasingly leverage fluorinated scaffolds like this pyridine derivative to predict binding affinities and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This aligns with the broader trend of integrating machine learning into molecular design, a topic dominating scientific discourse and patent filings. The compound's structural features make it a prime candidate for virtual screening libraries, further amplifying its commercial and scientific value.

For researchers exploring structure-activity relationships (SAR), the difluoromethyl and fluoro groups in Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate offer insights into electronic effects and steric interactions. These insights are instrumental in optimizing lead compounds for enhanced efficacy and selectivity, particularly in oncology and CNS drug development. Patent databases reveal a steady increase in filings referencing this compound, underscoring its strategic importance in intellectual property portfolios.

In summary, Methyl 4-(difluoromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1803684-68-5) exemplifies the convergence of synthetic chemistry, computational science, and sustainability. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.